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Compound of Interest

Compound Name: AR-A 2

Cat. No.: B2938777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AR-A014418 is a potent and selective, ATP-competitive inhibitor of Glycogen Synthase Kinase

3 (GSK-3).[1][2] GSK-3 is a critical serine/threonine kinase implicated in a multitude of cellular

processes, and its dysregulation has been linked to various pathologies, including

neurodegenerative diseases, mood disorders, and cancer.[3][4][5] These application notes

provide detailed protocols for the in vivo use of AR-A014418 in established animal models of

depression, neuropathic pain, and amyotrophic lateral sclerosis (ALS).

Physicochemical Properties and Safety Information
Property Value Reference

Molecular Formula C₁₂H₁₂N₄O₄S PubChem CID: 448014

Molecular Weight 308.32 g/mol PubChem CID: 448014

Solubility Soluble in DMSO

Safety

Harmful if swallowed, causes

skin irritation, and serious eye

damage. May cause

respiratory irritation.

PubChem CID: 448014
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Note: Appropriate personal protective equipment (PPE) should be worn when handling AR-

A014418.

Pharmacokinetics
AR-A014418 is known to cross the blood-brain barrier. Following peripheral administration, it

has a reported intravenous half-life of 1.1 hours.

Signaling Pathway of AR-A014418
AR-A014418 exerts its effects by directly inhibiting the kinase activity of GSK-3. This leads to

the modulation of downstream signaling pathways involved in inflammation, cell survival, and

neurotransmission.

Upstream Regulation

GSK-3

Downstream Effects

PI3K/Akt

GSK-3Wnt

Tau Hyperphosphorylation

β-catenin Degradation

Inflammatory Cytokines

Apoptosis

AR-A014418
Inhibition

Phase 1: Acclimation Phase 2: Pre-test Phase 3: Treatment Phase 4: Test

Acclimate rats to housing
(1 week) Day 1: 15 min forced swim Day 2: Administer AR-A014418 (i.p.) Day 2: 5 min forced swim Score immobility, swimming,

and climbing times
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Phase 1: Surgery Phase 2: Recovery & Pain Development Phase 3: Treatment Phase 4: Behavioral Testing

Partial Sciatic Nerve Ligation (PSNL) Allow for recovery and development
of hyperalgesia (e.g., 7 days) Administer AR-A014418 (i.p.) Assess mechanical and cold hyperalgesia

Phase 1: Animal Model Phase 2: Chronic Treatment Phase 3: Disease Progression Monitoring Phase 4: Endpoint Analysis

Breed and genotype SOD1G93A mice Initiate chronic AR-A014418 administration (i.p.) Monitor body weight, motor function (e.g., rotarod),
and clinical score Determine disease onset, progression, and survival
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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